![molecular formula C21H22FNO5S B2894412 N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxy-N-(4-fluorophenyl)benzamide CAS No. 863022-48-4](/img/structure/B2894412.png)
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxy-N-(4-fluorophenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxy-N-(4-fluorophenyl)benzamide is a useful research compound. Its molecular formula is C21H22FNO5S and its molecular weight is 419.47. The purity is usually 95%.
BenchChem offers high-quality N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxy-N-(4-fluorophenyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxy-N-(4-fluorophenyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Research in the synthesis and characterization of related compounds emphasizes the importance of structural modifications to achieve desired properties, such as enhanced antimicrobial activity or improved pharmacokinetic profiles. For example, Limban et al. (2011) demonstrated the synthesis of acylthioureas with significant anti-pathogenic activity, particularly against biofilm-forming bacteria like Pseudomonas aeruginosa and Staphylococcus aureus, suggesting the potential of structural analogs for antimicrobial applications (Limban et al., 2011).
Antipathogenic Activity
The study by Limban et al. (2011) on new thiourea derivatives provides insights into the antipathogenic potential of compounds with specific structural features. These derivatives exhibited significant activity against bacteria known for their biofilm-forming capabilities, indicating the critical role of specific substituents (e.g., iodine, bromide, fluorine) in enhancing antimicrobial efficacy (Limban et al., 2011).
Imaging Applications
The exploration of fluorothiols for labeling peptides as potential tracers for positron emission tomography (PET) imaging, as detailed by Glaser et al. (2004), suggests avenues for the development of novel imaging agents. The study underscores the chemoselective labeling of peptides, indicating the utility of fluorine-containing compounds in medical imaging and diagnostics (Glaser et al., 2004).
Material Science
In material science, the synthesis of electroactive polyamides incorporating bis(diphenylamino)-fluorene units for electrochromic and electrofluorescent applications highlights the potential of structurally complex amides in developing advanced materials. Sun et al. (2016) demonstrated that these polyamides exhibit excellent solubility, thermal stability, and reversible electrochromic characteristics, offering promising perspectives for applications in smart windows and displays (Sun et al., 2016).
properties
IUPAC Name |
N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3,4-diethoxy-N-(4-fluorophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22FNO5S/c1-3-27-19-10-5-15(13-20(19)28-4-2)21(24)23(17-8-6-16(22)7-9-17)18-11-12-29(25,26)14-18/h5-13,18H,3-4,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIQTYHSMCAFMGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC=C(C=C3)F)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22FNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxy-N-(4-fluorophenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.